2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl 2-amino-3-methylpentanoate

• IUPAC Name: 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl 2-amino-3-methylpentanoate
• InChI: InChI=1S/C14H22N6O4/c1-3-8(2)9(15)13(22)24-5-4-23-7-20-6-17-10-11(20)18-14(16)19-12(10)21/h6,8-9H,3-5,7,15H2,1-2H3,(H3,16,18,19,21)
• InChI Key: DYTMGBXTNHPPNK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)N
• Molecular Formula: C14H22N6O4
• Molecular Weight: 338.36 g/mol

Description

2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl 2-amino-3-methylpentanoate (CAS 142963-63-1) is a structural analog of Valacyclovir, a well-known antiviral prodrug. It is classified as an impurity of Acyclovir and Valacyclovir, with a molecular formula of C₁₄H₂₂N₆O₄ and a molecular weight of 338.37 g/mol . The compound features a purine core linked to a modified ester side chain, specifically a 2-amino-3-methylpentanoate moiety. This structural variation distinguishes it from Valacyclovir, which contains a 3-methylbutanoate group, and Valganciclovir, which incorporates a 3-hydroxypropyl spacer .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is part of a family of antiviral prodrugs and analogs designed to enhance bioavailability through esterification. Below is a detailed comparison with key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP*	Key Structural Features
Target Compound	C₁₄H₂₂N₆O₄	338.37	~-2.1†	2-amino-3-methylpentanoate ester
Valacyclovir (VACV)	C₁₃H₂₀N₆O₄	324.34	-2.26	2-amino-3-methylbutanoate ester
Valganciclovir	C₁₄H₂₂N₆O₅	354.36	-2.18	3-hydroxypropyl spacer + 3-methylbutanoate
Acyclovir	C₈H₁₁N₅O₃	225.20	-3.17	Hydroxyethoxymethyl side chain
2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate hydrochloride	C₁₃H₂₁ClN₆O₄	360.80	N/A	Hydrochloride salt form of Valacyclovir analog

*LogP values from experimental or predicted data. †Estimated based on structural similarity to Valacyclovir.
Sources : .

Key Findings :

This modification may enhance oral absorption or tissue penetration . Valganciclovir’s 3-hydroxypropyl spacer improves solubility, contributing to its higher molecular weight (354.36 g/mol) and slightly less negative LogP (-2.18) compared to Valacyclovir (-2.26) .

Pharmacokinetic Implications :

• The hydrochloride salt form of a related analog (CAS 124832-27-5) exhibits higher solubility in aqueous media, which is critical for parenteral formulations .
• The target compound’s lack of a hydroxyl or salt group may reduce solubility compared to Valganciclovir but could improve membrane permeability .

Synthetic and Regulatory Considerations: Synthesis of such analogs often involves esterification or amidation steps, as seen in , where methyl esters are intermediates .